Cas no 903865-20-3 (5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol)

• Product Name: 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol
• CAS No: 903865-20-3
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 5425714
• Update Time: 2025-10-13

5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)phenol
• Phenol, 2-[5-(2-ethoxyphenoxy)-4-pyrimidinyl]-5-(phenylmethoxy)-
• 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol

• Inchi： 1S/C25H22N2O4/c1-2-29-22-10-6-7-11-23(22)31-24-15-26-17-27-25(24)20-13-12-19(14-21(20)28)30-16-18-8-4-3-5-9-18/h3-15,17,28H,2,16H2,1H3
• InChI Key： DDGPQPFEQHMGKL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol

5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903865-20-3): An Emerging Compound in Medicinal Chemistry

5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903865-20-3) is a promising compound in the field of medicinal chemistry, drawing significant attention for its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the areas of cancer treatment and neurodegenerative diseases.

The molecular structure of 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol is composed of a pyrimidine core substituted with a benzyloxy group and a 2-ethoxyphenoxy moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for drug development. The benzyloxy group, for instance, enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Meanwhile, the 2-ethoxyphenoxy moiety contributes to the compound's ability to interact with specific biological targets.

Recent studies have highlighted the potential of 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol as an anticancer agent. In vitro and in vivo experiments have demonstrated its efficacy against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent cytotoxic activity against breast cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglial cells, which play a crucial role in neuroinflammatory processes.

The pharmacokinetic profile of 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for clinical development.

To further explore the therapeutic potential of 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol, several clinical trials are currently underway. These trials aim to evaluate its efficacy and safety in human subjects with various diseases. Initial results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses.

In conclusion, 5-(benzyloxy)-2-5-(2-ethoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903865-20-3) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, reinforcing its potential as a valuable therapeutic agent in the fields of oncology and neurology.